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Compound of Interest

Compound Name: 1-Methoxycyclopropan-1-ol

Cat. No.: B15489061 Get Quote

Technical Support Center: 1-
Methoxycyclopropan-1-ol
This guide provides essential information for the safe handling and storage of 1-
Methoxycyclopropan-1-ol. Please review this document thoroughly before use. The following

information is based on available safety data for structurally similar compounds and should be

used as a primary guideline.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Methoxycyclopropan-1-ol?

Based on data for the closely related compound 1-Methylcyclopropan-1-ol, 1-
Methoxycyclopropan-1-ol should be handled as a flammable liquid that is harmful if

swallowed and can cause serious eye damage.[1]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

Always wear appropriate personal protective equipment, including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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Skin Protection: A lab coat or other protective clothing to prevent skin contact.

Q3: How should I properly store 1-Methoxycyclopropan-1-ol?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2] It is

crucial to keep it away from heat, sparks, open flames, and other sources of ignition.

Q4: What should I do in case of a spill?

In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources

of ignition. Use an inert absorbent material to contain the spill, and then collect it in a suitable

container for disposal.

Q5: What is the appropriate fire extinguishing method for this compound?

For fires involving 1-Methoxycyclopropan-1-ol, use a dry chemical, carbon dioxide, alcohol-

resistant foam, or water spray. Do not use a direct stream of water, as it may spread the fire.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Compound has changed color

or developed an odor.

Potential degradation or

contamination.

Do not use the compound.

Dispose of it according to your

institution's hazardous waste

guidelines.

Precipitate has formed in the

solution.

The compound may have

fallen out of solution due to

temperature fluctuations.

Gently warm the solution to

see if the precipitate

redissolves. If it does not, the

compound may have

degraded.

Inconsistent experimental

results.

This could be due to improper

storage leading to degradation,

or contamination.

Ensure the compound is

stored as recommended. If

issues persist, consider using

a fresh batch of the compound.

Quantitative Data Summary
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The following table summarizes key quantitative data based on the closely related compound,

1-Methylcyclopropan-1-ol. These values should be considered as estimates for 1-
Methoxycyclopropan-1-ol.

Property Value Source

Molecular Formula C4H8O [1]

Molecular Weight 72.11 g/mol [1]

Boiling Point 83.9 ± 8.0 °C (at 760 Torr) [3]

Flash Point 18.6 ± 10.9 °C [3]

Density 1.050 ± 0.06 g/cm³ (at 20°C) [3]

Experimental Protocols
Detailed experimental protocols should be developed and approved by your institution's safety

committee. Always perform a risk assessment before starting any new experiment.

Visual Guides
Handling and Storage Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15489061?utm_src=pdf-body
https://www.benchchem.com/product/b15489061?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11564466
https://pubchem.ncbi.nlm.nih.gov/compound/11564466
https://www.hsppharma.com/apis-and-intermediates/1-methylcyclopropan-1-ol-cas-29526-99-6.html
https://www.hsppharma.com/apis-and-intermediates/1-methylcyclopropan-1-ol-cas-29526-99-6.html
https://www.hsppharma.com/apis-and-intermediates/1-methylcyclopropan-1-ol-cas-29526-99-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receiving Compound

Store in a cool, dry, well-ventilated area away from ignition sources

Wear appropriate PPE (gloves, goggles, lab coat)

Use in a well-ventilated fume hood

Dispose of waste according to institutional guidelines

End
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Caption: A logical workflow for the safe handling and storage of 1-Methoxycyclopropan-1-ol.

Hazard Communication

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15489061?utm_src=pdf-body-img
https://www.benchchem.com/product/b15489061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Hazards

Flammable Liquid

H226

Harmful if Swallowed

H302

Serious Eye Damage
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Caption: Key hazard classifications for compounds structurally similar to 1-
Methoxycyclopropan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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